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Compound of Interest

Compound Name: Saracatinib Difumarate

Cat. No.: B1194694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Saracatinib (AZD0530) is a potent, orally bioavailable dual inhibitor of c-Src and Abl tyrosine

kinases.[1][2] It plays a critical role in research investigating signal transduction pathways

involved in cell proliferation, migration, and survival.[3][4] Accurate and consistent preparation

of Saracatinib stock solutions is paramount for obtaining reliable and reproducible experimental

results. This document provides detailed application notes and protocols for the preparation,

storage, and handling of Saracatinib stock solutions for research use.

Physicochemical Properties and Solubility
Saracatinib is supplied as a crystalline solid and its solubility is a critical factor in the

preparation of stock solutions.[1] It is sparingly soluble in aqueous buffers but is soluble in

organic solvents such as DMSO, ethanol, and DMF.[1]

Table 1: Physicochemical and Solubility Data for Saracatinib (AZD0530)
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Property Value Reference(s)

Synonym AZD 0530 [1]

CAS Number 379231-04-6 [1]

Molecular Formula C₂₇H₃₂ClN₅O₅ [1]

Molecular Weight 542.03 g/mol [5]

Appearance Crystalline solid [1]

Solubility in DMSO
≥ 10 mg/mL; up to 100 mg/mL

(184.49 mM)
[1][5][6]

Solubility in Ethanol
~0.1 mg/mL; up to 100 mg/mL

(184.49 mM)
[1][5]

Solubility in DMF ~10 mg/mL [1]

Water Solubility Insoluble

Note: Solubility can vary slightly between batches. It is recommended to test the solubility of

each new lot.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Saracatinib Stock Solution in DMSO
This protocol describes the preparation of a 10 mM Saracatinib stock solution in DMSO, a

common solvent for in vitro studies.

Materials:

Saracatinib (AZD0530) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Equilibration: Allow the vial of Saracatinib powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Carefully weigh the desired amount of Saracatinib powder. For a 10 mM stock

solution, you will need 5.42 mg of Saracatinib for every 1 mL of DMSO.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the Saracatinib

powder.

Vortex the solution thoroughly for several minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming in a 37°C water bath for 10-15

minutes or brief sonication can be used to aid dissolution.[6] Visually inspect the solution

to ensure there are no visible particles.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound.

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[7][8] When stored at

-80°C, the stock solution is stable for up to two years; at -20°C, it is stable for up to one year.

[8]

Protocol 2: Preparation of Aqueous Working Solutions
from DMSO Stock
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For most cell-based assays, the high-concentration DMSO stock solution needs to be diluted to

a final working concentration in an aqueous buffer or cell culture medium.

Materials:

Saracatinib stock solution in DMSO (from Protocol 1)

Sterile aqueous buffer of choice (e.g., PBS, cell culture medium)

Procedure:

Thawing: Thaw a single aliquot of the Saracatinib DMSO stock solution at room temperature.

Serial Dilution: Perform a serial dilution of the DMSO stock solution with the aqueous buffer

to achieve the desired final concentration. It is crucial to add the DMSO stock to the aqueous

buffer and mix immediately to prevent precipitation of the compound.

Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution

is low (typically <0.5%) to avoid solvent-induced cellular toxicity.

Usage: Use the freshly prepared aqueous working solution immediately. It is not

recommended to store aqueous solutions of Saracatinib for more than one day.[1]

Signaling Pathway and Experimental Workflow
Saracatinib primarily targets the Src family of kinases (SFKs) and Abl kinase, thereby

modulating downstream signaling pathways crucial for cellular processes.
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Caption: Saracatinib inhibits Src and Abl kinases.
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The workflow for preparing a Saracatinib stock solution is a straightforward process that

requires careful attention to detail to ensure accuracy and sterility.
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Caption: Workflow for Saracatinib stock preparation.

Safety Precautions
Saracatinib is a research chemical and should be handled with appropriate safety precautions.

[1] It is recommended to wear personal protective equipment (PPE), including gloves, a lab

coat, and safety glasses, when handling the compound. Avoid inhalation of the powder and

contact with skin and eyes. For detailed safety information, refer to the Safety Data Sheet

(SDS) provided by the supplier.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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